Cas no 1341070-67-4 (4-(Azetidin-3-yloxy)butanenitrile)

• Product Name: 4-(Azetidin-3-yloxy)butanenitrile
• CAS No: 1341070-67-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5738173
• PubChem ID: 63104775
• Update Time: 2023-11-10

4-(Azetidin-3-yloxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS012405466
• 1341070-67-4
• EN300-1145982
• 4-(azetidin-3-yloxy)butanenitrile
• Butanenitrile, 4-(3-azetidinyloxy)-
• 4-(Azetidin-3-yloxy)butanenitrile

• Inchi： 1S/C7H12N2O/c8-3-1-2-4-10-7-5-9-6-7/h7,9H,1-2,4-6H2
• InChI Key： BPECHSCFFKETTH-UHFFFAOYSA-N
• SMILES： O(CCCC#N)C1CNC1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 272.3±35.0 °C(Predicted)
• pka: 9.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines